4-(4-Chlorobenzyl)-2-pyrrolidinone

• Molecular Formula: C11H12ClNO
• Molecular Weight: 209.67 g/mol
• IUPAC Name: 4-[(4-chlorophenyl)methyl]pyrrolidin-2-one
• InChI: InChI=1S/C11H12ClNO/c12-10-3-1-8(2-4-10)5-9-6-11(14)13-7-9/h1-4,9H,5-7H2,(H,13,14)
• InChI Key: ZRNZFZGNDFKJQE-UHFFFAOYSA-N
• Canonical SMILES: C1C(CNC1=O)CC2=CC=C(C=C2)Cl

Description

4-(4-Chlorobenzyl)-2-pyrrolidinone is a useful research compound. Its molecular formula is C11H12ClNO and its molecular weight is 209.67 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

In 100 ml of ethanol was dissolved 5 g of ethyl 4-(4-chlorophenyl)-3-cyanobutyrate and, with 10 ml of Raney's nickel as the catalyst, reduction was carried out in hydrogen gas streams for 2 hours. The catalyst was removed by decanting and the solvent was distilled off under reduced pressure. The residue was dissolved in ethyl acetate, washed with water, 2% aqueous sodium hydroxide, water, 2% hydrochloric acid and water in the order mentioned, dehydrated and concentrated under reduced pressure. The residue was crystallized from ether-n-hexane to obtain the contemplated product 4-(4-chlorobenzyl)-2-pyrrolidinone.